N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H23N3OS/c1-5-14-8-7-9-15(6-2)17(14)21-16(22)11-23-18-19-12(3)10-13(4)20-18/h7-10H,5-6,11H2,1-4H3,(H,21,22)
• InChI Key: BCOHJMOFZQHAMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CSC2=NC(=CC(=N2)C)C
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide, also known as DPA-714, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the diagnosis and treatment of various diseases. DPA-714 is a selective ligand for the translocator protein 18 kDa (TSPO), which is a protein that is present in the outer membrane of mitochondria in various cells, including immune cells, glial cells, and neurons.

Mechanism of Action

N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide binds selectively to the TSPO, which is overexpressed in various pathological conditions, including neuroinflammation and cancer. The binding of N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide to the TSPO results in the activation of various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K) pathway. These pathways are involved in various cellular processes, including cell proliferation, apoptosis, and immune responses.
Biochemical and Physiological Effects
The binding of N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide to the TSPO has been shown to have various biochemical and physiological effects, including the modulation of immune responses, the regulation of mitochondrial function, and the inhibition of tumor growth. In immune cells, N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been shown to modulate cytokine production and phagocytic activity. In neurons, N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been shown to regulate mitochondrial function and protect against oxidative stress. In cancer cells, N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been shown to inhibit cell proliferation and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide in lab experiments is its high selectivity for the TSPO, which allows for specific targeting of cells that overexpress this protein. Additionally, N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been shown to have low toxicity in vitro and in vivo, making it a safe tool for scientific research. However, one of the limitations of using N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide is its relatively low binding affinity for the TSPO compared to other ligands, which may limit its sensitivity for detecting low levels of TSPO expression.

Future Directions

There are several future directions for research involving N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide, including the development of more potent and selective ligands for the TSPO, the investigation of the role of the TSPO in various diseases, and the optimization of imaging techniques for detecting TSPO expression in vivo. Additionally, the potential use of N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide as a therapeutic agent for various diseases, including cancer and autoimmune diseases, should be further explored.

Synthesis Methods

The synthesis of N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide involves several steps, including the reaction of 2,6-diethylphenyl isocyanate with 4,6-dimethyl-2-thiouracil to form N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide. The purity of the compound can be improved through recrystallization, and its identity can be confirmed through various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been extensively studied for its potential applications in various fields of scientific research, including neurology, oncology, and immunology. In neurology, N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been shown to be a useful tool for imaging neuroinflammation in various neurological disorders, such as Alzheimer's disease, multiple sclerosis, and Parkinson's disease. In oncology, N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been investigated for its potential use as a diagnostic tool for various types of cancers, including breast cancer, lung cancer, and glioma. In immunology, N-(2,6-diethylphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide has been studied for its potential applications in modulating immune responses and treating autoimmune diseases.